13-fluoro-5-(1H-indole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one

• IUPAC Name: 13-fluoro-5-(1H-indole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C20H15FN4O2/c21-14-2-4-18-23-17-6-8-24(11-15(17)20(27)25(18)10-14)19(26)13-1-3-16-12(9-13)5-7-22-16/h1-5,7,9-10,22H,6,8,11H2
• InChI Key: YEEKSKSSMDAENX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC(=CN3C2=O)F)C(=O)C4=CC5=C(C=C4)NC=C5
• Molecular Formula: C20H15FN4O2
• Molecular Weight: 362.4 g/mol
• CAS No.: 2034368-26-6

Description

13-fluoro-5-(1H-indole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one is a useful research compound. Its molecular formula is C20H15FN4O2 and its molecular weight is 362.364. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• A study on pyrimidino derivatives, which includes compounds structurally related to 8-fluoro-2-(1H-indole-5-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one, highlighted their potent antimicrobial properties. These compounds exhibit synergistic antimicrobial activity due to the combination of indole and benzene nuclei (Chauhan, Siddiqi, & Dwivedi, 2017).

Anticancer Activity

• Research on 6-heteroarylcoumarins, including variants with fluoro-indole and pyrimidine moieties, identified compounds with significant antimitotic activity, particularly against non-small cell lung cancer cell lines (Galayev, Garazd, Garazd, & Lesyk, 2015).
• Another study synthesized N-cyclopropyl-1-methyl-1H-indole-2-carboxamide derivatives with a substituted 2-amino pyrimidine moiety, displaying potent in vitro anticancer activity against HeLa, HepG2, and MCF-7 cells (Gokhale, Dalimba, & Kumsi, 2017).

Anti-Inflammatory and Analgesic Properties

• Compounds containing pyrido[2,3-d:6,5d']dipyrimidine-4,5-diones, similar to the chemical , demonstrated significant anti-inflammatory effects and lower ulcerogenic liability compared to other anti-inflammatory agents (Abdelgawad, Bakr, & Azouz, 2018).
• Another study synthesized novel pyrimidine derivatives with significant anti-inflammatory and analgesic properties, indicating the potential for developing new therapeutic agents (Muralidharan, Raja, & Deepti, 2019).

Antiviral Activity

• A synthesized derivative, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, was identified as a novel inhibitor of Hepatitis B, showing potent in vitro activity against the virus (Ivashchenko, Mitkin, Kravchenko, Kuznetsova, Kovalenko, Bunyatyan, & Langer, 2019).

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific chemical structure and the biological system they interact with.

Future Directions

The future directions in the study of indole and pyrimidine derivatives are vast, given their importance in medicinal chemistry. New synthetic methods, biological activity studies, and the development of drugs are potential areas of future research.